Cas no 126750-70-7 (5-Hydroxy Indapamide)

5-Hydroxy Indapamide is a metabolite of Indapamide, a thiazide-like diuretic used primarily for its antihypertensive and diuretic properties. This hydroxylated derivative retains the pharmacologically active sulfonamide moiety, contributing to its efficacy in modulating electrolyte transport in the renal tubules. It exhibits improved solubility and metabolic stability compared to its parent compound, enhancing its pharmacokinetic profile. The presence of the hydroxyl group may influence its binding affinity to carbonic anhydrase and Na+-Cl− symporter targets, potentially offering a refined therapeutic window. Analytical applications of 5-Hydroxy Indapamide include its use as a reference standard in pharmacokinetic and metabolic studies to assess Indapamide disposition and bioequivalence. Its structural specificity makes it valuable for research in cardiovascular pharmacology.
5-Hydroxy Indapamide structure
5-Hydroxy Indapamide structure
Product Name:5-Hydroxy Indapamide
CAS No:126750-70-7
MF:C16H16ClN3O4S
MW:381.833941459656
CID:192834
PubChem ID:196806
Update Time:2025-05-26

5-Hydroxy Indapamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)-
    • 5-Hydroxy Indapamide
    • 4-chloro-N-(5-hydroxy-2-methyl-2,3-dihydroindol-1-yl)-3-sulfamoylbenzamide
    • 3-(AMINOSULFONYL)-4-CHLORO-N-(2,3-DIHYDRO-5-HYDROXY-2-METHYL-1H-INDOL-1-YL)BENZAMIDE
    • 5-hydroxy-indapamide
    • Benzamide,3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)
    • Indapamide Impurity 8
    • 4-Chloro-N-(5-hydroxy-2-methyl-1-indolinyl)-3-sulfamoylbenzamide
    • 5-hydroxyindapamide
    • Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)-
    • 126750-70-7
    • 4-Chloro-N-(5-hydroxy-2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzene-1-carboximidic acid
    • 4-Chloro-N-(5-hydroxy-2-methylindolin-1-yl)-3-sulfamoylbenzamide
    • DTXSID50925693
    • FT-0669684
    • 4-chloro-N-(5-hydroxy-2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzamide
    • J-005433
    • AKOS027446869
    • Inchi: 1S/C16H16ClN3O4S/c1-9-6-11-7-12(21)3-5-14(11)20(9)19-16(22)10-2-4-13(17)15(8-10)25(18,23)24/h2-5,7-9,21H,6H2,1H3,(H,19,22)(H2,18,23,24)
    • InChI Key: ARPVNNMMMDXBBF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1S(N)(=O)=O)C(NN1C2C=CC(=CC=2CC1C)O)=O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 381.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 2.5
  • Topological Polar Surface Area: 121A^2

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.72
  • PSA: 63.32000
  • LogP: 1.60760

5-Hydroxy Indapamide Security Information

5-Hydroxy Indapamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H943450-5mg
5-Hydroxy Indapamide
126750-70-7
5mg
$ 170.00 2023-09-07
TRC
H943450-50mg
5-Hydroxy Indapamide
126750-70-7
50mg
$ 1357.00 2023-09-07
A2B Chem LLC
AA37647-5mg
Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)-
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$283.00 2024-04-20
A2B Chem LLC
AA37647-50mg
Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-hydroxy-2-methyl-1H-indol-1-yl)-
126750-70-7
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$1420.00 2024-04-20

Additional information on 5-Hydroxy Indapamide

Comprehensive Analysis of 5-Hydroxy Indapamide (CAS No. 126750-70-7): Properties, Applications, and Research Insights

5-Hydroxy Indapamide (CAS 126750-70-7) is a biologically active metabolite of indapamide, a well-known thiazide-like diuretic. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic effects and unique pharmacokinetic profile. With the growing demand for precision medicine and personalized therapies, understanding the role of metabolites like 5-Hydroxy Indapamide is critical for optimizing drug efficacy and minimizing side effects.

The chemical structure of 5-Hydroxy Indapamide features a hydroxyl group at the 5-position of the indole ring, which enhances its solubility and metabolic stability compared to its parent compound. Researchers have explored its applications in managing hypertension and edema, particularly in patients with specific genetic polymorphisms affecting drug metabolism. Recent studies also suggest its potential role in modulating oxidative stress, a hot topic in cardiovascular and renal research.

From a synthetic chemistry perspective, CAS 126750-70-7 serves as a valuable intermediate for developing novel derivatives with improved selectivity. Analytical methods such as HPLC and LC-MS are frequently employed to quantify this metabolite in biological samples, addressing common user queries about detection techniques. The compound’s stability under various pH conditions makes it suitable for formulation studies, another area of high search engine interest among pharmaceutical scientists.

In the context of drug-drug interactions, 5-Hydroxy Indapamide has been investigated for its synergistic effects with antihypertensive agents like ACE inhibitors. This aligns with current patient concerns about polypharmacy and tailored treatment regimens. Additionally, its lower risk of electrolyte imbalance compared to indapamide makes it a subject of interest in geriatric pharmacotherapy, a demographic with increasing Google search volume.

Environmental and green chemistry applications are emerging for this compound, particularly in biodegradation studies. Its moderate polarity allows for efficient removal from wastewater using advanced oxidation processes—a trending topic in environmental science. Regulatory agencies have evaluated its safety profile, with data available in public toxicity databases, frequently searched by industry professionals.

Future research directions for 5-Hydroxy Indapamide (CAS No. 126750-70-7) include nanotechnology-based delivery systems and biomarker development for diuretic response monitoring. These cutting-edge applications respond to the AI-driven search trends in targeted therapy and diagnostics. As analytical techniques evolve, so does the precision in characterizing this metabolite’s role in disease management.

In summary, 5-Hydroxy Indapamide represents a compelling case study in pharmacologically active metabolites. Its intersection with personalized medicine, sustainable chemistry, and advanced drug formulation positions it as a compound of enduring scientific and clinical relevance. Ongoing studies continue to uncover new dimensions of its applications, ensuring its place in both academic literature and industry-focused searches.

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